Cas no 114008-10-5 (Uridine,3'-amino-2',3'-dideoxy-5-ethyl- (9CI))

Uridine,3'-amino-2',3'-dideoxy-5-ethyl- (9CI) structure
114008-10-5 structure
Product Name:Uridine,3'-amino-2',3'-dideoxy-5-ethyl- (9CI)
CAS No:114008-10-5
MF:C11H17N3O4
MW:255.270382642746
CID:148434
PubChem ID:451453
Update Time:2025-04-19

Uridine,3'-amino-2',3'-dideoxy-5-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,3'-amino-2',3'-dideoxy-5-ethyl- (9CI)
    • 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-ethylpyrimidine-2,4-dione
    • 3'-Amino-2',3'-dideoxy-5-ethyluridine
    • Uridine, 3'-amino-2',3'-dideoxy-5-ethyl-
    • 1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-ethyl-pyrimidine-2,4-dione
    • 3'-NH2-5-EtddU
    • 3'-Amino-5-ethyl-2',3'-dideoxyuridine
    • SCHEMBL10521420
    • DTXSID20150632
    • 114008-10-5
    • FBWOQGFQMDSVMJ-DJLDLDEBSA-N
    • Inchi: 1S/C11H17N3O4/c1-2-6-4-14(11(17)13-10(6)16)9-3-7(12)8(5-15)18-9/h4,7-9,15H,2-3,5,12H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
    • InChI Key: FBWOQGFQMDSVMJ-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CC)=C1)=O)=O)N

Computed Properties

  • Exact Mass: 255.12201
  • Monoisotopic Mass: 255.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 104.89
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